4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-16-5-3-15(4-6-16)21-13-14(11-19(21)22)12-20-27(23,24)18-9-7-17(26-2)8-10-18/h3-10,14,20H,11-13H2,1-2H3
• InChI Key: WQDGXXMXKHQZIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as JNJ-26481585 and has been found to have a wide range of applications in the field of biochemistry and pharmacology.

Scientific Research Applications

Photodynamic Therapy and Photosensitizer Properties

• Photodynamic Therapy Applications : Research has shown that certain benzenesulfonamide derivatives exhibit promising potential in photodynamic therapy, a treatment method for cancer. These compounds, such as zinc(II) phthalocyanine substituted with benzenesulfonamide units, demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
• Photosensitizing Abilities : These compounds have also been reported to possess suitable and sufficient photosensitizing abilities, especially for photocatalytic applications. This involves the synthesis and characterization of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, highlighting their effects on photophysical and photochemical properties (Öncül, Öztürk, & Pişkin, 2021).

Antifungal and Antibacterial Properties

• Antifungal Screening : Some benzenesulfonamide derivatives have been synthesized and shown potent antifungal activity against fungi like Aspergillus niger and Aspergillus flavus. This indicates the potential of these compounds in developing new antifungal treatments (Gupta & Halve, 2015).
• Antibacterial Agents : Derivatives of benzenesulfonamides have been synthesized with a focus on combating bacterial strains such as Escherichia coli. These compounds have been evaluated for their biofilm inhibitory action and cytotoxicity, suggesting their potential as therapeutic agents with less cytotoxicity (Abbasi et al., 2019).

Antiproliferative Activity in Cancer Treatment

• Anticancer Properties : Some N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared as potential antiproliferative agents. Their in vitro activity against various tumor cell lines, including breast cancer and neuroblastoma, has been studied, indicating their potential in the development of new anticancer agents (Motavallizadeh et al., 2014).